Benzyl-(3-methoxy-benzyl)-amine
Overview
Description
Benzyl-(3-methoxy-benzyl)-amine, also known as BMB-amine, is an organic compound that has a wide range of uses in scientific research. It is a stable and non-toxic compound that is used in a variety of laboratory experiments and applications. BMB-amine is a versatile compound that can be used in a variety of ways, including synthesis, scientific research, and biochemical and physiological effects.
Scientific Research Applications
Photochemical Applications
- Benzyl-(3-methoxy-benzyl)-amine derivatives have been explored for photochemical applications. For example, the 3-(diethylamino)benzyl (DEABn) group, closely related to this compound, was studied for releasing amines through direct photochemical breaking of the benzylic C-N bond. This research highlighted the potential of these compounds in photochemistry, especially in methanol and MeCN/water solutions (Wang, Devalankar, & Lu, 2016).
Melanin Production Inhibition
- This compound analogs have been studied for their effects on melanin biosynthesis, relevant to hyper-pigmentation issues. A nitrogen analog of stilbene, closely related to this compound, was synthesized and found to inhibit tyrosinase activity, which is crucial in melanin biosynthesis. This suggests potential uses in skin whitening applications (Choi et al., 2002).
Supramolecular Chemistry
- This compound derivatives have been used in the solid-phase synthesis of oligo(p-benzamide) foldamers, important in supramolecular chemistry. These compounds serve as building blocks for creating complex molecular structures (König, Abbel, Schollmeyer, & Kilbinger, 2006).
Pharmaceutical Manufacturing
- In pharmaceutical manufacturing, this compound derivatives have been involved in the synthesis of complex pharmaceutical compounds. For example, a large-scale manufacturing process of a benzylpurine derivative, closely related to this compound, was developed, demonstrating the compound's utility in pharmaceutical synthesis (Shi et al., 2015).
Drug Delivery Systems
- This compound derivatives have been explored in the development of drug delivery systems. For instance, they have been used in the synthesis of magnetic and pH-sensitive nano-carriers for targeted drug delivery, particularly in tumor treatment (Wang, Gong, Wang, & Wu, 2014).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[(3-methoxyphenyl)methyl]-1-phenylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO/c1-17-15-9-5-8-14(10-15)12-16-11-13-6-3-2-4-7-13/h2-10,16H,11-12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCAYUNJSPOEITF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70354345 |
Source
|
| Record name | Benzyl-(3-methoxy-benzyl)-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70354345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
134240-37-2 |
Source
|
| Record name | Benzyl-(3-methoxy-benzyl)-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70354345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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